molecular formula C13H16FN3O B8466367 2(1h)-Quinazolinone,8-fluoro-3,4-dihydro-3-(4-piperidinyl)-

2(1h)-Quinazolinone,8-fluoro-3,4-dihydro-3-(4-piperidinyl)-

Cat. No.: B8466367
M. Wt: 249.28 g/mol
InChI Key: WLGORDHNIRNGRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2(1h)-Quinazolinone,8-fluoro-3,4-dihydro-3-(4-piperidinyl)- is a useful research compound. Its molecular formula is C13H16FN3O and its molecular weight is 249.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2(1h)-Quinazolinone,8-fluoro-3,4-dihydro-3-(4-piperidinyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2(1h)-Quinazolinone,8-fluoro-3,4-dihydro-3-(4-piperidinyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16FN3O

Molecular Weight

249.28 g/mol

IUPAC Name

8-fluoro-3-piperidin-4-yl-1,4-dihydroquinazolin-2-one

InChI

InChI=1S/C13H16FN3O/c14-11-3-1-2-9-8-17(13(18)16-12(9)11)10-4-6-15-7-5-10/h1-3,10,15H,4-8H2,(H,16,18)

InChI Key

WLGORDHNIRNGRX-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1N2CC3=C(C(=CC=C3)F)NC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 mL flask was charged with 3-(1-benzylpiperidin-4-yl)-8-fluoro-3,4-dihydroquinazolin-2(1H)-one (1.40 g, 4.12 mmol) and methanol (25.0 mL). The suspension was heated with a heat gun to aid in dissolution. The flask was flushed with nitrogen, treated with palladium on charcoal (141 mg, 0.032 equiv.), flushed with nitrogen, then hydrogen, and vigorously stirred under an atmosphere of hydrogen overnight. The reaction was flushed with nitrogen, filtered through celite, and concentrated to give 0.99 g (97%) as a white solid which was used without purification. 1H-NMR (CDCl3, 500 MHz) δ 1.71 (m, 4H), 2.75 (m, 2H), 3.16 (m, 2H), 4.38 (s, 2H), 4.46 (m, 1H), 6.77 (bs, 1H), 6.81-6.89 (m, 2H), 6.95 (m, 1H). Mass spec.: 250.22 (MH)+.
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
141 mg
Type
catalyst
Reaction Step Two

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